Cas no 2152950-19-9 (2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2152950-19-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6358054
• PubChem ID: 165654690
• Update Time: 2025-08-05

2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid
• 2152950-19-9
• EN300-1836899

• Inchi： 1S/C10H14N2O2/c1-9(2)6-10(9,8(13)14)7-11-4-5-12(7)3/h4-5H,6H2,1-3H3,(H,13,14)
• InChI Key： RVMPFAAGYSRPSE-UHFFFAOYSA-N
• SMILES： OC(C1(C2=NC=CN2C)CC1(C)C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2152950-19-9)

2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid, with the CAS number 2152950-19-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and an imidazole moiety, making it a promising candidate for various therapeutic applications.

The molecular structure of 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid is particularly intriguing due to its potential to interact with biological targets in a highly specific manner. The cyclopropane ring, known for its high reactivity and strain energy, can facilitate the formation of stable complexes with enzymes and receptors. Meanwhile, the imidazole group, a common functional group in many biologically active molecules, can participate in hydrogen bonding and π-stacking interactions, enhancing the compound's binding affinity and selectivity.

Recent studies have explored the pharmacological properties of 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid. One notable area of research has been its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid has also been investigated for its antimicrobial activity. Preliminary studies have demonstrated that it exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial strains.

The therapeutic potential of 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid extends beyond inflammation and infection. Researchers have also explored its role in neurodegenerative diseases. In vitro and in vivo studies have shown that this compound can protect neurons from oxidative stress and prevent the aggregation of amyloid-beta peptides, which are key factors in the pathogenesis of Alzheimer's disease.

To further understand the mechanisms underlying the biological activities of 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid, several molecular modeling studies have been conducted. These studies have provided insights into the compound's binding modes with various protein targets, highlighting the importance of specific structural features such as the cyclopropane ring and imidazole group in mediating these interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in various disease conditions.

In conclusion, 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2152950-19-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an exciting candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.